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Compound of Interest

Compound Name: 4-Iodopyrazole

Cat. No.: B032481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards, safety precautions,

and key experimental protocols associated with 4-iodopyrazole. The information is intended to

support safe handling and informed use of this compound in research and development

settings. All quantitative data is summarized in structured tables for ease of reference, and key

experimental workflows and biological pathways are visualized using diagrams.

Chemical and Physical Properties
4-Iodopyrazole is a halogenated heterocyclic compound widely used as a building block in the

synthesis of more complex molecules, particularly in the development of pharmaceuticals and

agrochemicals. Its iodine substituent makes it a versatile intermediate for various cross-

coupling reactions.
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Property Value Reference

Molecular Formula C₃H₃IN₂ [1]

Molecular Weight 193.97 g/mol [1][2]

CAS Number 3469-69-0 [1][3]

Appearance
Off-white or grayish brown

crystalline powder

Melting Point 108-110 °C

Water Solubility Soluble

Storage Conditions

Store at 0-8 °C in a dry, cool,

and well-ventilated place.

Keep container tightly closed

and protect from light.

Hazard Identification and Classification
4-Iodopyrazole is classified as hazardous under the OSHA Hazard Communication Standard

(29 CFR 1910.1200). The GHS classification is summarized below.

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation

GHS Pictograms:
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Pictogram Description

GHS07 Exclamation Mark

Safety Precautions and Handling
Strict adherence to safety protocols is mandatory when handling 4-iodopyrazole to minimize

risk to personnel.

Personal Protective Equipment (PPE)
A detailed breakdown of recommended PPE is provided below.

Body Part Protection Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Skin
Protective gloves and clothing

to prevent skin exposure.

Wear appropriate protective

gloves and clothing.

Respiratory Dust mask.

Use a NIOSH/MSHA approved

respirator or equivalent. A type

N95 (US) dust mask is

recommended.

Engineering Controls
Control Description

Ventilation

Use only outdoors or in a well-ventilated area.

Ensure adequate ventilation, especially in

confined areas.

Safety Stations
Ensure that eyewash stations and safety

showers are close to the workstation location.
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Handling and Storage
Condition Recommendation

Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Avoid dust

formation. Wash hands and face thoroughly

after handling. Do not eat, drink or smoke when

using this product.

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Incompatible with strong

oxidizing agents.

First Aid Measures
In the event of exposure, follow these first aid procedures.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.
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Accidental Release Measures
Action Procedure

Personal Precautions

Ensure adequate ventilation. Use personal

protective equipment as required. Avoid dust

formation. Evacuate personnel to safe areas.

Environmental Precautions

Should not be released into the environment.

Prevent further leakage or spillage if safe to do

so.

Containment and Cleanup

Sweep up and shovel into suitable containers

for disposal. Avoid dust formation. Adhered or

collected material should be promptly disposed

of, in accordance with appropriate laws and

regulations.

Firefighting Measures
Aspect Information

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

monoxide, carbon dioxide, nitrogen oxides, and

hydrogen iodide.

Protective Equipment

Wear self-contained breathing apparatus

pressure-demand, MSHA/NIOSH (approved or

equivalent) and full protective gear.

Experimental Protocols
Synthesis of 4-Iodopyrazole
This protocol is adapted from a patented synthesis method.

Materials:
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Pyrazole

Iodine (I₂)

Potassium Carbonate (K₂CO₃)

30% Hydrogen Peroxide (H₂O₂) solution

Water (H₂O)

Ice

Procedure:

In a three-necked flask, dissolve 6.81 g (0.10 mol) of pyrazole and 12.7 g (0.05 mol) of I₂ in

50 mL of H₂O.

Stir the mixture at room temperature for 20-50 minutes.

Add an additional 80 mL of H₂O and continue to stir for another 20-50 minutes. The solution

will appear brown.

Add 13.82 g (0.10 mol) of K₂CO₃ to the reaction mixture in four portions.

Continue stirring for 50 minutes.

Using a constant pressure dropping funnel, add 20 mL of 30% H₂O₂ solution dropwise. The

solution will turn brownish-yellow, and a significant amount of light pinkish-yellow foam will

be generated.

After stirring for 35 minutes, place the flask in a 120°C oil bath and reflux until all solids have

dissolved.

Pour the hot reaction mixture into 150 mL of ice water to precipitate a white solid.

Collect the solid by vacuum filtration and wash it several times with 50 mL of water to obtain

the 4-iodopyrazole product.
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Suzuki-Miyaura Coupling of 4-Iodo-1-methyl-1H-pyrazol-
3-amine
This protocol provides a general method for the Suzuki-Miyaura coupling of a 4-iodopyrazole
derivative.

Materials:

4-iodo-1-methyl-1H-pyrazol-3-amine

Arylboronic acid

Palladium catalyst (e.g., [1,1'-Bis(dicyclohexylphosphino)ferrocene]dichloropalladium(II))

Potassium phosphate (K₃PO₄)

1,4-Dioxane (anhydrous)

Water (degassed)

Procedure:

To an oven-dried reaction vessel, add 4-iodo-1-methyl-1H-pyrazol-3-amine (1.0 equiv), the

arylboronic acid (1.5-2.0 equiv), and potassium phosphate (2.0 equiv).

Seal the vessel and replace the atmosphere with an inert gas (e.g., Argon) by evacuating

and backfilling three times.

Add the palladium pre-catalyst (e.g., 6-7 mol%).

Add anhydrous 1,4-dioxane and degassed water via syringe.

Stir the reaction mixture vigorously and heat to 100°C in a preheated oil bath.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature and dilute with an organic

solvent (e.g., ethyl acetate).
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Filter the mixture through a pad of celite, and wash the filtrate with water and brine.

Dry the organic layer, concentrate under reduced pressure, and purify the crude product by

flash column chromatography on silica gel.

Visualizations
Logical Workflow for Handling 4-Iodopyrazole
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Workflow for Safe Handling of 4-Iodopyrazole
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Emergency Response
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Prepare Ventilated Workspace

Weigh Solid in Fume Hood

Perform Experiment

Avoid Dust Generation Decontaminate Glassware

Dispose of Waste in
Designated Container

Wash Hands Thoroughly

Skin/Eye Contact

Rinse with Water

Inhalation
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-iodopyrazole.
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c-Met Signaling Pathway
Derivatives of 4-iodopyrazole are used in the synthesis of c-Met inhibitors. The c-Met signaling

pathway is a critical pathway in cell proliferation, motility, and survival, and its aberrant

activation is implicated in various cancers.

Simplified c-Met Signaling Pathway

Downstream Signaling Cascades
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P

Autophosphorylation
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RAS-RAF-MEK-ERK
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PI3K-AKT
PathwaySTAT Pathway
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Click to download full resolution via product page

Caption: A simplified diagram of the c-Met signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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